Cas no 16728-62-4 (1-Propanamine, 3-(nonyloxy)-)

• Product Name: 1-Propanamine, 3-(nonyloxy)-
• CAS No: 16728-62-4
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 1347985
• PubChem ID: 13313086
• Update Time: 2025-04-20

1-Propanamine, 3-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(nonyloxy)-
• 3-nonoxypropan-1-amine
• SCHEMBL3029036
• AKOS011628967
• 68784-38-3
• 16728-62-4
• EINECS 272-242-7
• NS00062585
• 3-(Nonyloxy)propylamine
• DTXSID90874015

• Inchi： 1S/C12H27NO/c1-2-3-4-5-6-7-8-11-14-12-9-10-13/h2-13H2,1H3
• InChI Key： ZINQYRQLEDIWQS-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCCCCCCC

Computed Properties

• Exact Mass: 201.20941
• Monoisotopic Mass: 201.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25